Cas no 378750-35-7 (Imidazolone)

Imidazolone structure
Imidazolone structure
Product Name:Imidazolone
CAS No:378750-35-7
MF:C3H2N2O
MW:82.0607800483704
CID:292330
PubChem ID:11819039
Update Time:2025-04-19

Imidazolone Chemical and Physical Properties

Names and Identifiers

    • Imidazolone
    • imidazol-2-one
    • WZELXJBMMZFDDU-UHFFFAOYSA-N
    • AKOS006285699
    • 2H-Imidazol-2-one
    • DTXSID50473664
    • CHEBI:179531
    • 378750-35-7
    • Inchi: 1S/C3H2N2O/c6-3-4-1-2-5-3/h1-2H
    • InChI Key: WZELXJBMMZFDDU-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=N1

Computed Properties

  • Exact Mass: 82.01676
  • Monoisotopic Mass: 82.016712692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 42.85

Imidazolone Related Literature

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